Cas no 183015-28-3 (1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)-)

• Product Name: 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)-
• CAS No: 183015-28-3
• MF: C₈H₇N₇
• MW: 201.188079118729
• CID: 3820903
• PubChem ID: 3539628
• Update Time: 2025-06-08

1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)-
• 1-(1H-1,2,3,4-Tetrazol-5-ylmethyl)-1H-1,2,3-benzotriazole
• 1-(1H-Tetrazole-5-ylmethyl)-1H-benzotriazole
• starbld0010932
• 1-((1H-Tetrazol-5-yl)methyl)-1H-benzo[d][1,2,3]triazole
• CHEMBL4445476
• 1-(2H-tetrazol-5-ylmethyl)benzotriazole
• 1-[(1H-1,2,3,4-tetrazol-5-yl)methyl]-1H-1,2,3-benzotriazole
• 183015-28-3
• SCHEMBL5858972
• 1-(tetrazol-5-ylmethyl)benzotriazole

• Inchi： 1S/C8H7N7/c1-2-4-7-6(3-1)9-14-15(7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key： OZDQNOGLTIKQLU-UHFFFAOYSA-N
• SMILES： N1(CC2=NNN=N2)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 201.07629325Da
• Monoisotopic Mass: 201.07629325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.2Ų

Additional information on 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)-

1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)- (CAS No. 183015-28-3): A Comprehensive Overview

The compound 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)- (CAS No. 183015-28-3) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This benzotriazole derivative, characterized by the presence of a tetrazole moiety, has garnered attention due to its unique structural and chemical properties, which make it a valuable intermediate in the development of novel therapeutic agents.

Benzotriazoles are heterocyclic compounds that consist of a benzene ring fused to two nitrogen-containing triazole rings. The addition of a tetrazole group at the 5-position of the benzotriazole ring introduces additional reactivity and functionality, making this compound particularly interesting for medicinal chemists. The tetrazole moiety is known for its ability to participate in various chemical reactions, including nucleophilic substitution and cycloaddition reactions, which can be exploited in synthetic pathways.

The synthesis of 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)- involves a multi-step process that typically begins with the condensation of appropriately substituted benzotriazoles with tetrazole derivatives. The reaction conditions must be carefully controlled to ensure high yield and purity, as side reactions can often occur due to the reactive nature of the tetrazole group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

In recent years, there has been growing interest in benzotriazole derivatives as potential pharmacological agents. Their structural framework allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have shown that certain benzotriazole derivatives exhibit antimicrobial and anti-inflammatory properties. The presence of the tetrazole group further enhances their biological activity by contributing to hydrogen bonding capabilities and electronic distribution within the molecule.

The pharmacological profile of 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)- has been extensively investigated in preclinical studies. These investigations have revealed promising results in terms of its ability to modulate biological pathways associated with diseases such as cancer and neurological disorders. The compound's ability to inhibit specific enzymes or interact with receptor proteins has made it a candidate for further development into therapeutic drugs.

One of the most intriguing aspects of this compound is its potential application in drug design due to its structural versatility. Medicinal chemists have leveraged its framework to develop analogs with enhanced potency and selectivity. By modifying various substituents on the benzotriazole and tetrazole rings, researchers can fine-tune the pharmacokinetic properties of these derivatives. This flexibility has led to several patents being filed for novel benzotriazole-based compounds with therapeutic potential.

The role of computational chemistry in understanding the behavior of 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)- cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These predictions guide experimental efforts by providing insights into binding affinities, metabolic pathways, and potential side effects. Such computational approaches are becoming increasingly integral to drug discovery processes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). The ability to incorporate benzotriazole derivatives into these materials can lead to improved performance characteristics, such as higher efficiency and longer lifespans.

The environmental impact of synthesizing and using 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)- is also a consideration that researchers are addressing through green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader goals in the chemical industry to create processes that are environmentally friendly without compromising on yield or quality.

The future prospects for this compound are bright, with ongoing research exploring new applications and improving existing ones. As our understanding of molecular interactions deepens, so too does our ability to harness the potential of benzotriazole derivatives like 1H-Benzotriazole, 1-(1H-tetrazol-5-ylmethyl)-. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.